
An In-Depth Technical Guide to N-(3,4-
dimethylphenyl)aniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,4-Dimethyldiphenylamine

Cat. No.: B096882 Get Quote

This guide provides a comprehensive technical overview of N-(3,4-dimethylphenyl)aniline, a

secondary aromatic amine. It is intended for researchers, scientists, and professionals in drug

development and materials science who require detailed information on its structure, synthesis,

properties, and applications.

Nomenclature and Structure
N-(3,4-dimethylphenyl)aniline, also known by its common name Phenyl(3,4-xylyl)amine, is a

disubstituted aniline derivative. It features a phenyl group and a 3,4-dimethylphenyl (3,4-xylyl)

group covalently bonded to a central nitrogen atom.

IUPAC Name: N-(3,4-dimethylphenyl)aniline

Synonyms: N-Phenyl-3,4-dimethylaniline, N-Phenyl-3,4-xylidine

Molecular Formula: C₁₄H₁₅N[1]

Molecular Weight: 197.27 g/mol [1]

CAS Number: While a specific CAS number for this isomer is not consistently reported in

major databases, it is crucial to distinguish it from its isomers, such as N-(2,3-

dimethylphenyl)aniline (CAS: 4869-11-8).

The structural arrangement of the phenyl and 3,4-xylyl moieties around the amine nitrogen

dictates its chemical reactivity, steric profile, and electronic properties, making it a valuable
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intermediate in organic synthesis.

Inert Atmosphere Setup
(Ar-purged Schlenk Tube)

Add Catalyst, Ligand,
and Base

Add 3,4-Dimethylaniline,
Bromobenzene, and Toluene

Heat at 80-110 °C
with Stirring

Monitor Reaction
(TLC / GC-MS)

Quench with Water
& Extract with Organic Solvent

Dry, Concentrate,
& Purify via Chromatography

Pure N-(3,4-dimethylphenyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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